Cas no 121219-19-0 (1,2-Difluoro-3-(hexyloxy)benzene)

1,2-Difluoro-3-(hexyloxy)benzene Properties

Names and Identifiers

• 1,2-Difluoro-3-(hexyloxy)benzene
• 1-HEXYLOXY-2,3-DIFLUOROBENZENE
• 2,3-Difluoro(n-hexyloxy)benzene
• 1,2-difluoro-3-hexyloxybenzene
• 2,3-Difluoro-1-n-hexoxybenzene
• 3-Hexyloxy-1,2-difluorobenzene
• AG-D-46106
• AK-61507
• ANW-73460
• CTK4B2246
• KB-216319
• SureCN2511831
• 121219-19-0
• MFCD11040406
• AKOS015891216
• 1,2-difluoro-3-hexoxybenzene
• BJYUARIRPJREFZ-UHFFFAOYSA-N
• CS-0329296
• DTXSID90614413
• SCHEMBL2511831
• O10341
• AS-49969
• 1-Hexyloxy-2,3-difluorobenzene
• 1,2-difluoro-3-(hexyloxy)benzene
• 1,2-Difluoro-3-hexoxy-benzene
• DB-345486
• 1,2-Difluoro-3-hexyloxybenzene
• 2,3-DIFLUORO(N-HEXYLOXY)BENZENE
• +Expand

• MDL： MFCD11040406
• InChIKey： BJYUARIRPJREFZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H16F2O/c1-2-3-4-5-9-15-11-8-6-7-10(13)12(11)14/h6-8H,2-5,9H2,1H3
• SMILES： CCCCCCOC1=CC=CC(=C1F)F

Computed Properties

• Exact Mass: 214.11698
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 6
• Monoisotopic Mass: 214.117
• Heavy Atom Count: 15
• Complexity: 164
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.4
• Topological Polar Surface Area: 9.2A^2

Experimental Properties

• LogP: 3.92390
• PSA: 9.23
• Refractive Index: 1.46
• Boiling Point: 249.8°C at 760 mmHg
• Flash Point: 112°C
• Density: 1.048